Cas no 93876-99-4 ((E)-1,3-bis(3-methylphenyl)but-2-en-1-one)

93876-99-4 structure
Product name:(E)-1,3-bis(3-methylphenyl)but-2-en-1-one
(E)-1,3-bis(3-methylphenyl)but-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-1,3-bis(3-methylphenyl)but-2-en-1-one
- DTXSID50422112
- NSC405241
- 93876-99-4
- NSC-405241
-
- Inchi: InChI=1S/C18H18O/c1-13-6-4-8-16(10-13)15(3)12-18(19)17-9-5-7-14(2)11-17/h4-12H,1-3H3/b15-12+
- InChI Key: XEOKHCWHQLPXCM-NTCAYCPXSA-N
- SMILES: CC1=CC(=CC=C1)C(=CC(=O)C2=CC=CC(=C2)C)C
Computed Properties
- Exact Mass: 250.136
- Monoisotopic Mass: 250.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 5
Experimental Properties
- Density: 1.033
- Boiling Point: 391.5°C at 760 mmHg
- Flash Point: 169.7°C
- Refractive Index: 1.574
- PSA: 17.07000
- LogP: 4.58960
(E)-1,3-bis(3-methylphenyl)but-2-en-1-one Related Literature
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv., 2016,6, 60084-60093
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Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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